(5R)-5-Ethyloxazolidine-2-one

• Molecular Formula: C5H9NO2
• Molecular Weight: 115.13 g/mol
• IUPAC Name: (5R)-5-ethyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C5H9NO2/c1-2-4-3-6-5(7)8-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m1/s1
• InChI Key: ZSIFASRPEVGACI-SCSAIBSYSA-N
• Isomeric SMILES: CC[C@@H]1CNC(=O)O1
• Canonical SMILES: CCC1CNC(=O)O1

Description

(5R)-5-Ethyloxazolidine-2-one is a useful research compound. Its molecular formula is C5H9NO2 and its molecular weight is 115.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(1-Hydroxyethyl)-5-ethyl-2-oxazolidinone is prepared from 72 g (0.626 mole) of 5-ethyl-2-oxazolidinone by the procedure described in Example 1. A total of 96 g of 3-(1-hyroxyethyl)-5-ethyl-2-oxazolidinone is obtained (87 percent conversion). The 3-(1-hydroxyethyl)-5-ethyl-2-oxazolidinone is dehydrated in the hot tube filled with steel helices which is coated with a catalyst of NaHSO4. The dehydration is conducted at 260° C. under 40 mm Hg pressure. A dark red liquid (83 g) is collected which gives 64.6 g of N-vinyl-5-ethyl-2-oxazolidinone and 10.4 g of 5-ethyl-2-oxazolidinone upon fractionation. The yield is 87 percent based on 86 percent conversion of 5-ethyl-2-oxazolidinone.